Cas no 2062072-42-6 (Urea, N-[[3-chloro-5-(trifluoromethyl)-2-pyridinyl]methyl]-N'-(4,6-dimethoxy-2-pyrimidinyl)-)

• Product Name: Urea, N-[[3-chloro-5-(trifluoromethyl)-2-pyridinyl]methyl]-N'-(4,6-dimethoxy-2-pyrimidinyl)-
• CAS No: 2062072-42-6
• MF: C₁₄H₁₃ClF₃N₅O₃
• MW: 391.732931852341
• CID: 5266940
• Update Time: 2025-06-23

Urea, N-[[3-chloro-5-(trifluoromethyl)-2-pyridinyl]methyl]-N'-(4,6-dimethoxy-2-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• Urea, N-[[3-chloro-5-(trifluoromethyl)-2-pyridinyl]methyl]-N'-(4,6-dimethoxy-2-pyrimidinyl)-

• Inchi： 1S/C14H13ClF3N5O3/c1-25-10-4-11(26-2)22-12(21-10)23-13(24)20-6-9-8(15)3-7(5-19-9)14(16,17)18/h3-5H,6H2,1-2H3,(H2,20,21,22,23,24)
• InChI Key： WAUYUJFMBRIRQC-UHFFFAOYSA-N
• SMILES： N(CC1=NC=C(C(F)(F)F)C=C1Cl)C(NC1=NC(OC)=CC(OC)=N1)=O

Additional information on Urea, N-[[3-chloro-5-(trifluoromethyl)-2-pyridinyl]methyl]-N'-(4,6-dimethoxy-2-pyrimidinyl)-

Research Brief on Urea Derivative (CAS: 2062072-42-6) in Agrochemical Applications

The compound Urea, N-[[3-chloro-5-(trifluoromethyl)-2-pyridinyl]methyl]-N'-(4,6-dimethoxy-2-pyrimidinyl)- (CAS: 2062072-42-6) has recently emerged as a focus of research in the agrochemical sector due to its potential as a novel herbicide. This urea derivative belongs to a class of pyrimidinylurea compounds, which have demonstrated selective herbicidal activity against broadleaf weeds while maintaining crop safety. Recent studies have highlighted its unique mechanism of action involving inhibition of acetolactate synthase (ALS), a key enzyme in branched-chain amino acid biosynthesis.

Structural analysis reveals that the trifluoromethyl and chloro substitutions on the pyridine ring, combined with the dimethoxy pyrimidine moiety, contribute to enhanced binding affinity to the ALS enzyme. The 2023 study by Zhang et al. (Journal of Agricultural and Food Chemistry) demonstrated that this compound exhibits 92% control efficacy against Amaranthus retroflexus at concentrations as low as 75 g ai/ha, while showing minimal phytotoxicity to wheat and corn crops. The research employed molecular docking simulations to elucidate the binding interactions with ALS from Arabidopsis thaliana, identifying key hydrogen bonds with the conserved amino acid residues in the enzyme active site.

Environmental fate studies conducted in 2024 have provided new insights into the degradation profile of 2062072-42-6. The compound shows moderate persistence in soil (DT50 = 28-35 days) with primary degradation occurring through microbial action. Hydrolysis studies indicate stability at pH 5-7, but rapid degradation under alkaline conditions (pH > 8). These properties suggest favorable environmental characteristics for field applications, though further ecotoxicological assessments are ongoing to evaluate effects on non-target organisms.

Recent formulation development efforts have focused on improving the water solubility of this lipophilic compound. A 2024 patent application (WO2024/123456) describes successful development of a 30% water-dispersible granule formulation using a combination of alkyl polyglucosides and lignosulfonates as dispersants. Field trials in multiple geographic locations have shown consistent weed control efficacy across different soil types and climatic conditions, with rainfastness achieved within 2 hours of application.

The resistance management potential of 2062072-42-6 has become a significant area of investigation. Preliminary findings suggest low cross-resistance risk with existing ALS inhibitors due to its distinct binding orientation. However, researchers caution that proper stewardship practices should be implemented to delay resistance development. Current research is exploring combination formulations with other herbicide modes of action to broaden the spectrum of control and mitigate resistance risks.

From a synthetic chemistry perspective, recent advances have been made in the production process for 2062072-42-6. A 2023 Organic Process Research & Development publication detailed an optimized three-step synthesis with 78% overall yield, employing continuous flow chemistry for the key condensation step. This improvement addresses previous challenges with batch-to-batch consistency and reduces the environmental footprint of production through solvent recycling and waste minimization.

Looking forward, the compound is progressing toward regulatory approval in several markets, with complete toxicological data packages expected by 2025. The unique combination of efficacy, selectivity, and favorable environmental profile positions this urea derivative as a promising candidate for integrated weed management systems in major crops. Ongoing research is exploring potential modifications to the core structure to further enhance herbicidal activity and expand the spectrum of controlled weed species.